Cas no 1384430-19-6 (3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid)

• Product Name: 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid
• CAS No: 1384430-19-6
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5189436
• PubChem ID: 71755828
• Update Time: 2025-05-18

3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-Oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}propanoic acid
• 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid

• Inchi： 1S/C8H11N3O4/c12-7(13)1-2-11-8(14)10-3-4-15-5-6(10)9-11/h1-5H2,(H,12,13)
• InChI Key： FNCWMJUNSSIOJR-UHFFFAOYSA-N
• SMILES： O1CCN2C(=O)N(CCC(O)=O)N=C2C1

Additional information on 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid

Recent Advances in the Study of 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid (CAS: 1384430-19-6)

The compound 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid (CAS: 1384430-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in the development of new pharmaceuticals. The triazolomorpholine scaffold, a core structural element of this compound, has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have also explored its potential as a modulator of various enzymatic pathways, making it a promising candidate for targeted therapy.

One of the most significant breakthroughs in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in cell signaling and are often implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid exhibit potent inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's pharmacokinetic profile. Studies have shown that it possesses favorable absorption and distribution characteristics, although further optimization may be required to improve its metabolic stability and bioavailability. These findings underscore the importance of continued research into the structural modifications of this compound to enhance its therapeutic potential.

Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. Preliminary data suggest that it may modulate key pathways involved in neuroinflammation and oxidative stress, both of which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's. While these findings are still in the early stages, they open up new avenues for the development of novel therapeutic agents.

In conclusion, 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}propanoic acid (CAS: 1384430-19-6) represents a promising scaffold for the development of new pharmaceuticals with diverse therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its potential clinical use. This briefing underscores the importance of continued investment in the study of this compound and its derivatives to unlock its full therapeutic potential.